Cas no 57586-98-8 (Cycloartane-3,24,25-triol)

• Product Name: Cycloartane-3,24,25-triol
• CAS No: 57586-98-8
• Molecular Formula: C₃₀H₅₂O₃
• Molecular Weight: 460.73200
• MDL: MFCD20260788
• CID: 837638
• PubChem ID: 5270670

Cycloartane-3,24,25-triol Properties

Names and Identifiers

• Cycloartane-3,24,25-triol
• (3R,6R)-6-[hydroxy(tetramethyl)[?]yl]-2-methyl-heptane-2,3-diol
• (24R)-Cycloartane-3.-beta,24,25-triol
• (24R)-Cycloartanetriol
• (3R,6R)-6-[(1S,3R,6S,8R,11S,12S,15R,16R)-6-hydroxy-7,7,12,16-tetramethyl-15-pentacyclo[9.7.0.01,3.03,8.012,16]octadecanyl]-2-methylheptane-2,3-diol
• AKOS027251105
• 57586-98-8
• CHEMBL225922
• [ "" ]
• (24R)-Cycloartane-3beta,24,25-triol
• (3beta,9beta,24S)-9,19-Cyclolanostane-3,24,25-triol
• (3S,6R)-6-[(1S,3R,6S,8R,11S,12S,15R,16R)-6-hydroxy-7,7,12,16-tetramethyl-15-pentacyclo[9.7.0.01,3.03,8.012,16]octadecanyl]-2-methylheptane-2,3-diol
• (3S,6R)-6-[(1S,3R,6S,8R,11S,12S,15R,16R)-6-hydroxy-7,7,12,16-tetramethyl-15-pentacyclo[9.7.0.0^{1,3.0^{3,8.0^{12,16]octadecanyl]-2-methylheptane-2,3-diol
• DA-48685
• 57576-29-1
• (3beta,24xi)-Cycloartane-3,24,25-triol

• MDL： MFCD20260788
• InChIKey： BKRIPHYESIGPJC-LEDYUWLESA-N
• Inchi： InChI=1S/C30H52O3/c1-19(8-11-24(32)26(4,5)33)20-12-14-28(7)22-10-9-21-25(2,3)23(31)13-15-29(21)18-30(22,29)17-16-27(20,28)6/h19-24,31-33H,8-18H2,1-7H3/t19-,20-,21+,22+,23+,24-,27-,28+,29-,30+/m1/s1
• SMILES： CC(CCC(C(C)(C)O)O)C1CCC2(C1(CCC34C2CCC5C3(C4)CCC(C5(C)C)O)C)C

Computed Properties

• Exact Mass: 460.39200
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 460.39164552g/mol
• Heavy Atom Count: 33
• Complexity: 789
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 7.3
• Topological Polar Surface Area: 60.7Ų

Experimental Properties

• LogP: 6.33450
• PSA: 60.69000
• Boiling Point: 572.4±20.0 °C at 760 mmHg
• Vapor Pressure: 0.0±3.6 mmHg at 25°C
• Flash Point: 234.2±16.4 °C
• Color/Form: Powder
• Density: 1.1±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cycloartanols and derivatives